Cas no 313651-04-6 (Decanoic acid, 3-(aminomethyl)-5-methyl-)

• Product Name: Decanoic acid, 3-(aminomethyl)-5-methyl-
• CAS No: 313651-04-6
• MF: C₁₂H₂₅NO₂
• MW: 215.332403898239
• CID: 1446889
• Update Time: 2024-08-24

Decanoic acid, 3-(aminomethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Decanoic acid, 3-(aminomethyl)-5-methyl-

• Inchi： 1S/C12H25NO2/c1-3-4-5-6-10(2)7-11(9-13)8-12(14)15/h10-11H,3-9,13H2,1-2H3,(H,14,15)
• InChI Key： JETOEPZFEWLXBK-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(CN)CC(C)CCCCC

Computed Properties

• Exact Mass: 215.18865

Experimental Properties

• Density: 0.954±0.06 g/cm3(Predicted)
• Boiling Point: 337.7±25.0 °C(Predicted)
• PSA: 63.32
• pka: 4.23±0.10(Predicted)